Cas no 49608-01-7 (6-Chloronicotinic Acid Ethyl Ester)

• Product Name: 6-Chloronicotinic Acid Ethyl Ester
• CAS No: 49608-01-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00082739
• CID: 55745
• PubChem ID: 2799611
• Update Time: 2025-05-22

6-Chloronicotinic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-pyridinecarboxylate
• 6-Chloronicotinic acid ethyl ester
• Ethyl 6-chloropyridine-3-carboxylate
• Ethyl 6-chloronicotinate
• 6-CHLORO-NICOTINIC ACID ETHYL ESTER
• 2-Chloro-5-pyridinecarboxylic Acid Ethyl Ester
• Ethyl 2-Chloro-5-pyridinecarboxylate
• Ethyl6-chloronicotinate
• ethyl 6-chloro nicotinate
• 3-PYRIDINECARBOXYLIC ACID, 6-CHLORO-, ETHYL ESTER
• PubChem1415
• PubChem15179
• Ethyl-6-chloronicotinate
• Ethyl 6-chloronicotinoate
• ethyl-6-chloro-nicotinate
• ethyl 6-chloro-nicotinate
• SY018316
• 6-chloro nicotinic acid ethyl ester
• A7386
• PS-4662
• 2-Chloropyridine-5-carboxylic Acid Ethyl Ester
• AC-6236
• BCP08780
• MFCD00082739
• AKOS000121099
• Q-102828
• ILDJJTQWIZLGPO-UHFFFAOYSA-N
• Z53836175
• AM20061255
• FT-0621018
• NS00122251
• Ethyl 2-Chloropyridine-5-carboxylate
• CS-W002340
• 49608-01-7
• Ethyl 6-chloropyridine-3-carboxylate, 97%
• SCHEMBL71884
• EN300-34595
• FT-0601486
• AR3113
• 2-Chloro-5-pyridinecarboxylicacid ethylester
• E0852
• DTXSID60384090
• DB-007498
• Ethyl 6-chloronicotinate; 6-Chloronicotinic acid ethyl ester
• 6-Chloronicotinic Acid Ethyl Ester

• MDL： MFCD00082739
• Inchi： 1S/C8H8ClNO2/c1-2-12-8(11)6-3-4-7(9)10-5-6/h3-5H,2H2,1H3
• InChI Key： ILDJJTQWIZLGPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC
• BRN： 4742175

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.240(lit.)
• Melting Point: 26-30 °C (lit.)
• Boiling Point: 150°C/18mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.522
• PSA: 39.19000
• LogP: 1.91170
• Solubility: Not determined

6-Chloronicotinic Acid Ethyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-Chloronicotinic Acid Ethyl Ester

6-Chloronicotinic Acid Ethyl Ester: A Comprehensive Overview

6-Chloronicotinic Acid Ethyl Ester (CAS No. 49608-01-7) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, also referred to as ethyl 6-chloronicotinate, is a derivative of nicotinic acid, a key component in the synthesis of various biologically active molecules. The compound's structure consists of a nicotinic acid moiety substituted with a chlorine atom at the 6-position and an ethyl ester group, which imparts unique chemical and biological properties.

Recent studies have highlighted the potential of 6-chloronicotinic acid ethyl ester in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The chlorine substitution at the 6-position is believed to enhance the compound's stability and bioavailability, making it a valuable intermediate in medicinal chemistry.

In addition to its pharmacological applications, ethyl 6-chloronicotinate has been investigated for its potential in agrochemicals. Its ability to act as a precursor in the synthesis of pesticides and herbicides has been documented in several recent publications. The compound's structural versatility allows for easy modification, enabling scientists to tailor its properties for specific agricultural needs.

The synthesis of 6-chloronicotinic acid ethyl ester involves a multi-step process that typically begins with the chlorination of nicotinic acid derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are crucial for scaling up production to meet the growing demand from various industries.

From a structural standpoint, ethyl 6-chloronicotinate exhibits interesting electronic properties due to the electron-withdrawing effects of both the chlorine atom and the ester group. These properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a building block for organic semiconductors, where its ability to facilitate charge transport could be advantageous.

The compound's solubility characteristics also play a significant role in its applications. 6-Chloronicotinic acid ethyl ester is soluble in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions. Its solubility profile has been optimized through various synthetic strategies, further enhancing its utility in both laboratory and industrial settings.

Moreover, the environmental impact of ethyl 6-chloronicotinate has been a topic of recent interest. Studies have examined its biodegradation pathways under different conditions, with findings suggesting that it undergoes rapid degradation under aerobic conditions. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In summary, 6-chloronicotinic acid ethyl ester (CAS No. 49608-01-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and understanding of its properties, positions it as an important tool in modern chemistry research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.